Cas no 618446-42-7 (Benzyl 3-(hydroxymethyl)azetidine-1-carboxylate)

• Product Name: Benzyl 3-(hydroxymethyl)azetidine-1-carboxylate
• CAS No: 618446-42-7
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD09037850
• CID: 836452
• PubChem ID: 44829117
• Update Time: 2025-07-22

Benzyl 3-(hydroxymethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-(hydroxymethyl)azetidine-1-carboxylate
• 1-Cbz-3-(hydroxymethyl)azetidine
• 1-Cbz-azetidine-3-yl methanol
• 3-Hydroxymethyl-azetidine-1-carboxylic acid benzyl ester
• 3-(Hydroxymethyl)-1-azetidinecarboxylic acid phenylmethyl ester
• SCHEMBL3154275
• BUUQZVRTLWYKDL-UHFFFAOYSA-N
• PB16098
• AM20040872
• J-504486
• MFCD09037850
• EN300-1659405
• DTXSID80661198
• AB2656
• AS-44647
• SY096963
• CS-0049854
• 618446-42-7
• benzyl3-(hydroxymethyl)azetidine-1-carboxylate
• A26719
• FT-0652649
• AKOS014514233
• DB-013429

• MDL： MFCD09037850
• Inchi： 1S/C12H15NO3/c14-8-11-6-13(7-11)12(15)16-9-10-4-2-1-3-5-10/h1-5,11,14H,6-9H2
• InChI Key： BUUQZVRTLWYKDL-UHFFFAOYSA-N
• SMILES： OCC1CN(C(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 221.10500
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.236
• PSA: 49.77000
• LogP: 1.18520

Additional information on Benzyl 3-(hydroxymethyl)azetidine-1-carboxylate

Introduction to Benzyl 3-(hydroxymethyl)azetidine-1-carboxylate (CAS No. 618446-42-7)

Benzyl 3-(hydroxymethyl)azetidine-1-carboxylate, a compound with the chemical formula C₁₁H₁₃NO₃, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 618446-42-7, has garnered attention due to its structural complexity and potential applications in drug development. The presence of both azetidine and hydroxymethyl functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

The azetidine ring, a five-membered heterocyclic structure containing nitrogen, is known for its ability to mimic the conformational flexibility of natural amino acids. This feature makes it a valuable scaffold in the design of peptidomimetics, which are designed to mimic the biological activity of peptides without their drawbacks, such as susceptibility to proteolytic degradation. In particular, Benzyl 3-(hydroxymethyl)azetidine-1-carboxylate has been explored as a building block for creating novel therapeutic agents that target specific biological pathways.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to enhance the yield and purity of Benzyl 3-(hydroxymethyl)azetidine-1-carboxylate. These improvements are crucial for facilitating its use in industrial-scale drug manufacturing processes.

The hydroxymethyl group attached to the azetidine ring provides a site for further functionalization, allowing chemists to tailor the properties of the molecule for specific applications. For instance, it can be oxidized to form an aldehyde or ketone, or it can undergo etherification reactions to introduce additional substituents. This reactivity makes Benzyl 3-(hydroxymethyl)azetidine-1-carboxylate a valuable precursor in the synthesis of complex organic molecules.

In the context of drug discovery, Benzyl 3-(hydroxymethyl)azetidine-1-carboxylate has been investigated for its potential as an intermediate in the development of small-molecule inhibitors targeting various disease-related enzymes and receptors. Its structural features make it an attractive candidate for designing molecules that can interact with biological targets in a highly specific manner. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation.

The benzyl group at the carboxyl position not only serves as a protecting group but also influences the solubility and pharmacokinetic properties of derivatives. This aspect is particularly important in pharmaceutical development, where optimizing these properties can significantly impact the efficacy and safety of a drug candidate. By modifying the benzyl group or introducing other functional groups, researchers can fine-tune these properties to meet specific therapeutic requirements.

Recent studies have also explored the use of Benzyl 3-(hydroxymethyl)azetidine-1-carboxylate in combinatorial chemistry libraries. These libraries are designed to rapidly screen large numbers of compounds for biological activity, enabling researchers to identify lead candidates for further optimization. The structural diversity provided by this compound has been instrumental in generating novel scaffolds with unique pharmacological profiles.

The synthesis and application of Benzyl 3-(hydroxymethyl)azetidine-1-carboxylate also highlight the importance of green chemistry principles in modern pharmaceutical research. Efforts have been made to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. These approaches align with broader industry trends toward greener and more sustainable chemical processes.

In conclusion, Benzyl 3-(hydroxymethyl)azetidine-1-carboxylate (CAS No. 618446-42-7) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable intermediate in drug development, offering opportunities for designing novel therapeutic agents targeting various diseases. As research continues to advance synthetic methodologies and explore new applications, this compound is poised to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.